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Introduction

Acetic anhydride ((CH₃CO)₂O), also known as ethanoic anhydride, is a widely utilized reagent

in organic synthesis, notable for its role in acetylation reactions.[1][2] Its application is prevalent

in the manufacturing of pharmaceuticals, plastics, fibers, dyes, and explosives.[3][4] A thorough

understanding of its physical properties, such as density and boiling point, is critical for its safe

handling, application in chemical processes, and for the development of new synthetic

methodologies. This guide provides an in-depth overview of these core physical characteristics,

supplemented with detailed experimental protocols for their determination.

Quantitative Data Summary
The density and boiling point of acetic anhydride are key identifiers and are crucial for

process design and safety assessments. The following table summarizes these properties as

reported in the scientific literature.
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Physical Property Value Conditions

Density 1.082 g/cm³ at 20 °C[1][5]

1.08 g/mL at 20 °C[2]

1.080 g/cm³
at 15 °C (relative to water at

4°C)[6]

9.0 lb/gal Not specified[3]

Boiling Point 139.8 °C at standard pressure[1]

139.6 °C at standard pressure[5]

138-140 °C at standard pressure[2]

139 °C at standard pressure[6][7]

139.5 °C at 1013 hPa[8]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of a liquid substance like acetic anhydride.

Protocol 1: Determination of Boiling Point via Capillary
Method
The capillary method, a micro-scale technique, is a common and efficient procedure for

determining the boiling point of a liquid.[9][10] It relies on the principle that the boiling point is

reached when the vapor pressure of the liquid equals the surrounding atmospheric pressure.[9]

Methodology:

Sample Preparation: A small volume (a few mL) of the liquid sample (acetic anhydride) is

placed into a small test tube or a fusion tube.[11]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

within the test tube.[9][11]
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Apparatus Assembly: The test tube is securely attached to a thermometer. This assembly is

then immersed in a heating bath (e.g., an oil bath or a Thiele tube) to ensure uniform heat

distribution.[12]

Heating and Observation: The heating bath is gently and gradually heated.[12] Initially,

bubbles of trapped air will be seen escaping from the open end of the capillary tube.[12] As

the temperature approaches the boiling point, the vapor pressure of the liquid increases,

leading to a rapid and continuous stream of bubbles from the capillary.[10][12]

Boiling Point Identification: Once a steady stream of bubbles is observed, heating is

discontinued.[12] The apparatus is allowed to cool slowly. The bubbling will slow down and

eventually stop. The boiling point is the temperature at which the liquid just begins to enter

the capillary tube.[9][10][12] This occurs when the vapor pressure inside the capillary equals

the external atmospheric pressure.[9]

Recording: The temperature on the thermometer at the moment the liquid enters the capillary

is recorded as the boiling point.[12]
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Sample Preparation
(Liquid in Test Tube)

Insert Inverted
Sealed Capillary Tube

Assemble Apparatus
(Attach to Thermometer, Place in Bath)

Gradual Heating of Bath

Observe Bubbles
(Air -> Vapor)

Stop Heating When
Bubbles are Rapid & Continuous

Allow Apparatus to Cool Slowly

Record Temperature
When Liquid Enters Capillary

Result:
Observed Boiling Point

Click to download full resolution via product page

Workflow for Boiling Point Determination (Capillary Method).
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Protocol 2: Determination of Density via Pycnometer
Method
The pycnometer method is a highly accurate gravimetric procedure for determining the density

of liquids.[13] It utilizes a glass flask with a precisely known volume, called a pycnometer.[13]

Methodology:

Preparation: The pycnometer must be thoroughly cleaned and dried.

Mass of Empty Pycnometer (m₁): The mass of the clean, dry, and empty pycnometer is

accurately measured using an analytical balance.[13]

Filling the Pycnometer: The pycnometer is carefully filled with the sample liquid (acetic
anhydride), ensuring no air bubbles are trapped. The stopper is inserted, and any excess

liquid that overflows is carefully wiped from the exterior.

Mass of Filled Pycnometer (m₂): The mass of the pycnometer filled with the liquid is

measured.[13]

Temperature Control: The temperature of the liquid should be recorded, as density is

temperature-dependent.

Calculation:

The mass of the liquid (m_liquid) is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer: m_liquid = m₂ - m₁

The density (ρ) is then calculated by dividing the mass of the liquid by the known volume

(V) of the pycnometer:[13] ρ = m_liquid / V
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Clean and Dry Pycnometer

Weigh Empty Pycnometer (m₁)

Fill Pycnometer with
Sample Liquid

Weigh Filled Pycnometer (m₂)

Calculate Liquid Mass
(m_liquid = m₂ - m₁)

Calculate Density
(ρ = m_liquid / V_pycnometer)

Result:
Liquid Density (ρ)

Click to download full resolution via product page

Workflow for Density Determination (Pycnometer Method).

Safety Considerations
Acetic anhydride is a corrosive, flammable, and combustible liquid that is an irritant.[2][14][15]

It reacts with water and alcohol.[1][7] Direct contact with skin will result in severe burns.[14][16]

The vapor is harmful and can be fatal if inhaled.[14][16] All experimental procedures must be
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conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, must be worn.[8][17] For fire

suppression, foam or carbon dioxide are preferred due to its reactivity with water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6355015#physical-properties-of-acetic-anhydride-
density-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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